N-[4-fluoro-2-nitro-5-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: N-[4-fluoro-2-nitro-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C9H6F4N2O3/c1-4(16)14-7-2-5(9(11,12)13)6(10)3-8(7)15(17)18/h2-3H,1H3,(H,14,16)
• InChI Key: QYQLDWXMTFXIPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)C(F)(F)F)F)[N+](=O)[O-]
• Molecular Formula: C9H6F4N2O3
• DSSTOX Substance ID: DTXSID70434252
• Molecular Weight: 266.15 g/mol
• CAS RN: 143151-01-3

Description

“N-[4-fluoro-2-nitro-5-(trifluoromethyl)phenyl]acetamide” is a chemical compound with the molecular formula C7H4F4N2O2. It is also known as 4-fluoro-2-nitro-5-(trifluoromethyl)aniline.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: NC1=C(C=C(F)C(=C1)C(F)(F)F)N+=O. This notation provides a way to represent the structure using ASCII strings.

Synthesis routes and methods

Procedure details

To 3-acetamido-6-fluorobenzotrifluoride (2.4 g, 10.85 mmol) in concentrated H2SO4 (10 mL) at 0° C. was added dropwise 70% HNO3 (1.5 mL, Baker). The mixture was stirred at 0° C. for 0.5 h, then at room temperature for 3 h and it was poured into ice water (20 g). The precipitate was collected by filtration, affording 2.6 g (90%) of crude 3-acetamido-6-fluoro-4-nitrobenzotrifluoride. It was crystallized from EtOH/H2O to give 2.1 g of pure compound as yellow needles. 1H NMR (CDCl3): δ 2.318 (s, 3H), 8.062 (d, 1H, J=9.6 Hz), 9.196 (s, 1H), 10.152 (s, 1H).